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Compound of Interest

Compound Name: MX69-102

Cat. No.: B15138712

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of investigational compounds like MX69-102 is paramount. This document
provides essential, immediate safety and logistical information, including operational and
disposal plans, to facilitate the responsible management of MX69-102 in a laboratory setting.

MX69-102 is a small-molecule inhibitor of the MDM2-p53 interaction, designed to induce the
degradation of the MDM2 oncoprotein.[1] While the Safety Data Sheet (SDS) for MX69-102
indicates that it is not classified as a hazardous substance or mixture, its potent biological
activity as a compound used in cancer research necessitates careful handling and disposal
procedures to minimize any potential environmental or health impacts.[1]

Summary of Key Safety Information

Below is a summary of the pertinent safety information for MX69-102.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15138712?utm_src=pdf-interest
https://www.benchchem.com/product/b15138712?utm_src=pdf-body
https://www.benchchem.com/product/b15138712?utm_src=pdf-body
https://www.benchchem.com/product/b15138712?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/39053726/
https://www.benchchem.com/product/b15138712?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/39053726/
https://www.benchchem.com/product/b15138712?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15138712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Parameter

Information

Source

Chemical Name

MX69-102

MedChemExpress

CAS Number

2925583-17-9

[1]

Hazard Classification

Not a hazardous substance or

mixture

[1]

Potential Hazards

May emit irritant fumes during

combustion.

[1]

First Aid: Eye Contact

Remove contact lenses, flush
eyes with large amounts of
water, and seek medical

attention.

[1]

First Aid: Skin Contact

Rinse skin thoroughly with
water and remove

contaminated clothing.

[1]

First Aid: Inhalation

Move to fresh air. If breathing
is difficult, provide

cardiopulmonary resuscitation.

[1]

First Aid: Ingestion

Wash out mouth with water. Do
NOT induce vomiting. Seek

medical attention.

[1]

Fire Fighting Media

Use water spray, dry chemical,
foam, or carbon dioxide

extinguishers.

[1]

Step-by-Step Disposal Procedures

The following procedures provide a clear, step-by-step guide for the proper disposal of MX69-

102, ensuring the safety of laboratory personnel and compliance with standard laboratory

practices.

Personal Protective Equipment (PPE)
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Before handling MX69-102 for disposal, all personnel must wear appropriate PPE to prevent
accidental exposure.

e Gloves: Wear nitrile or other chemically resistant gloves.
o Eye Protection: Use safety glasses or goggles.

e Lab Coat: A standard laboratory coat should be worn.

Segregation of Waste

Proper segregation of waste is critical to ensure that MX69-102 is disposed of correctly.

e Solid Waste: All solid waste contaminated with MX69-102, including unused compound,
contaminated lab supplies (e.g., weigh boats, pipette tips, tubes), and contaminated PPE,
should be collected in a designated, sealed, and clearly labeled hazardous waste container.

 Liquid Waste: Solutions containing MX69-102 should be collected in a separate, sealed, and
clearly labeled hazardous liquid waste container. Do not mix with other solvent waste
streams unless compatible.

e Sharps: Any sharps contaminated with MX69-102 (e.g., needles, syringes) must be disposed
of in a designated sharps container that is puncture-resistant and leak-proof.

Waste Container Labeling

All waste containers must be accurately and clearly labeled to ensure proper identification and
handling by waste management personnel.

e Label Content: The label should include:

The words "Hazardous Waste"

o

The full chemical name: "MX69-102"

[¢]

[¢]

The CAS Number: "2925583-17-9"

o

The approximate concentration and volume/mass of the waste
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o The date of accumulation

o The name of the principal investigator or laboratory contact

Storage of Waste

Waste containers should be stored in a designated and secure area within the laboratory
pending pickup by a certified waste management provider.

o Storage Location: Store in a well-ventilated area, away from incompatible materials.

o Container Integrity: Ensure containers are kept closed and are not leaking.

Final Disposal

The final disposal of MX69-102 waste must be conducted through the institution's
environmental health and safety (EHS) office or a licensed hazardous waste disposal company.

e Do Not Dispose Down the Drain: Under no circumstances should liquid waste containing
MX69-102 be poured down the sink.

e Do Not Dispose in Regular Trash: Solid waste contaminated with MX69-102 should not be
placed in the regular trash.

e Schedule a Pickup: Contact your institution's EHS office to schedule a pickup of the
hazardous waste.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of MX69-102.
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Caption: Logical workflow for the proper disposal of MX69-102.

By adhering to these procedures, researchers and laboratory personnel can ensure the safe
and responsible disposal of MX69-102, contributing to a secure and compliant research
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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